2-(3-Methoxy-phenyl)-butyronitrile
Cat. No. B8563919
M. Wt: 175.23 g/mol
InChI Key: CIDTUGIPHMXGPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:14]([CH3:15])[Br:16].[CH3:1][O:2][c:3]1[cH:4][c:5]([CH2:9][C:10]#[N:11])[cH:6][cH:7][cH:8]1.[H-:13].[Na+:12].[O:17]=[CH:18][N:19]([CH3:20])[CH3:21]>>[CH3:1][O:2][c:3]1[cH:4][c:5]([CH:9]([C:10]#[N:11])[CH2:14][CH3:15])[cH:6][cH:7][cH:8]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CCBr
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
COc1cccc(CC#N)c1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CN(C)C=O
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Outcomes
Product
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Name
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|
|
Type
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product
|
|
Smiles
|
CCC(C#N)c1cccc(OC)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
